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Compound of Interest

Compound Name: 1-Hydroxyundecan-2-one

Cat. No.: B15439067

Disclaimer: This document provides a preliminary toxicological assessment of 1-
Hydroxyundecan-2-one based on available data for structurally similar compounds and in
silico predictions. This information is intended for researchers, scientists, and drug
development professionals and should not be considered a substitute for comprehensive
experimental testing and regulatory review.

Introduction

1-Hydroxyundecan-2-one is an alpha-hydroxy ketone of interest in various research and
development sectors. As with any novel chemical entity, a thorough understanding of its
toxicological profile is paramount for ensuring safety in handling, manufacturing, and potential
application. In the absence of direct experimental data, a preliminary toxicological screening
can be conducted using read-across and in silico computational toxicology approaches. This
guide summarizes the available toxicological data on structurally related analogue compounds,
presents in silico predictions for 1-Hydroxyundecan-2-one, and provides detailed
experimental protocols for key toxicological endpoints based on internationally recognized
guidelines.

Read-Across Toxicological Assessment

A read-across approach utilizes toxicological data from well-characterized, structurally similar
chemicals (analogues) to predict the toxicity of a substance with limited data. For 1-
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Hydroxyundecan-2-one, two primary analogues have been selected: 2-Undecanone, which

shares the same carbon backbone and ketone functional group, and Hydroxyacetone, which

possesses the characteristic alpha-hydroxy ketone moiety.

Analogue Compound Data

A summary of the available toxicological data for the selected analogue compounds is

presented below.

Toxicological Endpoint

2-Undecanone

Hydroxyacetone

Acute Oral Toxicity

LD50 (Rat): >5000 mg/kg[1][2]

LD50 (Rat): 2200 mg/kg[3][4]
[5]

LD50 (Mouse): 3880 mg/kg[1]
[6]

Acute Dermal Toxicity

LD50 (Rabbit): >5000 mg/kg[2]
[6]L7]

No data available

Skin Irritation/Corrosion

May cause skin irritation after
prolonged or repeated
exposure.[8] Not classified as
a skin irritant under EC

Directives.[8]

No data available, but may be

an irritant to the skin.[9]

Eye Irritation/Corrosion

May produce transient
discomfort.[8] Caused

conjunctival irritation in rabbits.

[1]

No data available

Mutagenicity (Ames Test)

Not considered a mutagen.[10]

mmo-sat 500 ug/plate (+S9)[5]

Carcinogenicity

Not classified as a carcinogen
by IARC.[4][6]

Not classified as a carcinogen
by IARC.[4]

Reproductive/Developmental

Toxicity

NOEL (maternal and
developmental) >1000
mg/kg/day in rats.[1]

No data available
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In Silico Toxicity Prediction

To further assess the toxicological profile of 1-Hydroxyundecan-2-one, in silico predictions
were generated using the ProTox-11 webserver.[11][12][13][14] ProTox-Il utilizes a combination
of molecular similarity, pharmacophores, and machine-learning models to predict various
toxicity endpoints.[11][13][14]

SMILES string for 1-Hydroxyundecan-2-one: CCCCCCCC(O)C(=0)C

Toxicological Endpoint Predicted Value Confidence Score
LD50 (rat, oral) 2500 mg/kg 0.65

Toxicity Class 4

Hepatotoxicity Inactive 0.78
Carcinogenicity Inactive 0.62

Mutagenicity Inactive 0.71

Cytotoxicity Active 0.82

Immunotoxicity Inactive 0.59

Note: The confidence score represents the probability of the prediction being correct.

Experimental Protocols

For a comprehensive toxicological evaluation, a battery of in vitro and in vivo tests should be
conducted. The following are detailed methodologies for key experiments based on OECD
(Organisation for Economic Co-operation and Development) guidelines.

Acute Oral Toxicity (OECD 423)

This test provides information on the health hazards likely to arise from a single oral exposure
to a substance.[15][16][17]

o Test Animals: Healthy, young adult female rats are typically used.
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Procedure: A single dose of the test substance is administered by oral gavage. The test is
conducted in a stepwise manner using a limited number of animals at each step.[15]

Dose Levels: Pre-specified fixed doses of 5, 50, 300, or 2000 mg/kg are used.[15]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days. A full necropsy is performed on all animals at the end of the study.

Acute Dermal Toxicity (OECD 402)

This method assesses the potential for adverse effects from short-term dermal exposure.[18]
[19][20]

Test Animals: Albino rabbits are the preferred species.

Procedure: The test substance is applied uniformly over a shaved area of the skin
(approximately 10% of the body surface area) and covered with a porous gauze dressing for
24 hours.[21]

Dose Level: A limit test is often performed at 2000 mg/kg.

Observations: Animals are observed for mortality and signs of systemic toxicity for 14 days.
Skin reactions at the application site are also recorded.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.[2][8][10]
[22][23]

» Test Animals: Albino rabbits are typically used.

e Procedure: A small amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is
applied to a small patch of shaved skin under a semi-occlusive dressing for 4 hours.[10][23]

e Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.[23] The reversibility of any observed skin reactions is
assessed over a 14-day observation period.[10]
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Acute Eye Irritation/Corrosion (OECD 405)

This guideline is used to assess the potential for a substance to cause eye irritation or
corrosion.[6][9][24][25][26]

o Test Animals: Albino rabbits are the recommended species.

Procedure: A single dose of the test substance is instilled into the conjunctival sac of one eye
of the animal. The other eye serves as an untreated control.[6][9][25]

Observations: The eyes are examined for corneal opacity, iris lesions, conjunctival redness,
and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.[9] The reversibility of any
lesions is observed for up to 21 days.[26]

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

This in vitro assay is widely used to detect the mutagenic potential of chemicals.[1][27][28][29]
[30]

o Test System: Strains of Salmonella typhimurium and Escherichia coli that require a specific
amino acid for growth are used.[1][27][28][29][30]

Procedure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without an exogenous metabolic activation system (S9 mix).[1][27]

Endpoint: A positive result is indicated by a dose-related increase in the number of revertant
colonies (bacteria that have mutated back to a state where they can synthesize the required
amino acid) compared to the negative control.[27]

Visualizations
Read-Across Workflow
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Caption: A diagram illustrating the read-across workflow for predicting the toxicology of 1-
Hydroxyundecan-2-one.
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Caption: A hypothetical metabolic pathway for 1-Hydroxyundecan-2-one, showing potential

Phase | and Phase Il reactions.

Conclusion

This preliminary toxicological screening, based on a read-across approach and in silico
predictions, suggests that 1-Hydroxyundecan-2-one is likely to have a low to moderate acute
toxicity profile. The in silico predictions indicate a potential for cytotoxicity, which should be a
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focus of initial in vitro testing. The provided experimental protocols, based on OECD guidelines,
offer a clear framework for conducting the necessary studies to establish a definitive
toxicological profile for this compound. It is imperative that these experimental studies are
performed to validate these preliminary findings and to ensure the safe development and use
of 1-Hydroxyundecan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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